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Introduction

Jionoside Al, a phenylpropanoid glycoside isolated from the roots of Rehmannia glutinosa,
has emerged as a compound of significant interest in the field of neuroprotection.[1][2] This
technical guide provides a comprehensive overview of the physical and chemical properties of
Jionoside Al, alongside detailed experimental protocols for its isolation and the investigation
of its biological activities. A key focus is its role in mitigating ischemia-reperfusion injury through
the modulation of cellular signaling pathways, offering valuable insights for researchers in drug
discovery and development.

Physical and Chemical Properties

Jionoside Al is a complex natural product with the molecular formula C36H48020 and a
molecular weight of approximately 800.76 g/mol .[3][4][5] It is typically obtained as a solid and
exhibits solubility in polar solvents such as methanol and water. The purity of isolated
Jionoside Al is generally high, often in the range of 95-99%, as determined by High-
Performance Liquid Chromatography (HPLC).[4]
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Property Value Source
Molecular Formula C36H48020 [31141[5]
Molecular Weight 800.76 g/mol [4]

CAS Number 120444-60-2 [4][5]
Appearance Solid

Solubility Soluble in methanol and water.

Purity 95-99% [4]
Computed XLogP3 -1.8 [3]
Topological Polar Surface Area 313 A2 [3]

Table 1: Physical and Chemical Properties of Jionoside Al

Spectral Data

The structural elucidation of Jionoside A1l is primarily achieved through mass spectrometry
(MS) and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry: High-resolution mass spectrometry provides crucial information for the
confirmation of Jionoside Al's molecular formula. Common adducts observed include [M-H]~
at m/z 799.2664 and [M+NH4]* at m/z 818.3067.[3]

NMR Spectroscopy: Detailed 1H and 13C NMR data are essential for the complete structural
assignment of Jionoside Al. While a complete, assigned spectrum from a single source is not
readily available in the public domain, the general approach involves the use of 1D (1H, 13C)
and 2D (COSY, HSQC, HMBC) NMR experiments.[6][7] Analysis of the chemical shifts and
coupling constants of the anomeric protons in the 1H NMR spectrum helps to identify the sugar
moieties and their linkages. The aromatic and olefinic regions of the spectrum provide
information about the phenylpropanoid aglycone. 13C NMR data complements this by
identifying the carbon skeleton, including the glycosidic linkages and the carbonyl groups.
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Biological Activity: Neuroprotection in Ischemic
Stroke

Jionoside Al has demonstrated significant neuroprotective effects, particularly in the context
of ischemic stroke. Research has shown that it can alleviate ischemia-reperfusion injury by
promoting mitophagy, the selective degradation of damaged mitochondria.

Nix-Mediated Mitophagy Signaling Pathway

The primary mechanism of Jionoside Al's neuroprotective action involves the enhancement of
Nix-mediated mitophagy. Nix, a mitochondrial outer membrane protein, acts as a receptor for
the autophagic machinery, targeting damaged mitochondria for removal. In the context of
ischemia-reperfusion injury, the accumulation of dysfunctional mitochondria contributes to
cellular damage through the release of reactive oxygen species (ROS) and pro-apoptotic
factors. Jionoside Al upregulates the expression and activity of Nix, thereby facilitating the
clearance of these damaged organelles and preserving neuronal viability.
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Culture SH-SY5Y cells

Pre-treat with Jionoside Al

Oxygen-Glucose Deprivation (OGD)
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Animal Preparation (e.g., Rat/Mouse)

l

Transient Middle Cerebral Artery Occlusion (tMCAO)

Reperfusion
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Administer Jionoside Al

Neurological Scoring, Infarct Volume Measurement, and Molecular Analysis

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2681928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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